N-phenyl-N'-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-phenyl-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C16H18N2O4/c1-20-13-9-12(10-14(21-2)15(13)22-3)18-16(19)17-11-7-5-4-6-8-11/h4-10H,1-3H3,(H2,17,18,19)
• InChI Key: DFHHJVLZMQAHTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

N-phenyl-N'-(3,4,5-trimethoxyphenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is also known as TU-100, and it possesses unique properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-phenyl-N'-(3,4,5-trimethoxyphenyl)urea is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways involved in inflammation, pain, and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to possess anti-inflammatory and analgesic properties by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It has also been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-phenyl-N'-(3,4,5-trimethoxyphenyl)urea is its versatility. It can be easily synthesized in the laboratory and can be used for various applications. However, one of the limitations is that its mechanism of action is not fully understood, making it challenging to optimize its use for specific applications.

Future Directions

There are several future directions for the research of N-phenyl-N'-(3,4,5-trimethoxyphenyl)urea. One potential direction is the development of new drugs for the treatment of chronic pain and inflammatory disorders. Another potential direction is the development of new pesticides for agricultural applications. Additionally, the unique optical properties of this compound make it a promising candidate for the development of new materials for optical devices. Further research is needed to fully understand the mechanism of action of this compound and to optimize its use for specific applications.

Scientific Research Applications

N-phenyl-N'-(3,4,5-trimethoxyphenyl)urea has been extensively studied for its potential applications in various fields. In medicine, it has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. It has also been shown to have anti-tumor properties, making it a potential candidate for cancer treatment.
In agriculture, this compound has been shown to possess insecticidal and fungicidal properties, making it a potential candidate for the development of new pesticides. It has also been shown to enhance plant growth and improve crop yield.
In material science, this compound has been shown to possess unique optical properties, making it a potential candidate for the development of new materials for optical devices.